Cas no 2171995-00-7 (2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopropyl}acetic acid)

• Product Name: 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopropyl}acetic acid
• CAS No: 2171995-00-7
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 6612346
• PubChem ID: 165879288
• Update Time: 2025-05-21

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopropyl}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopropyl}acetic acid
• 2-{1-[2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-methylpropanamido]cyclopropyl}acetic acid
• 2171995-00-7
• EN300-1522776

• Inchi： 1S/C24H26N2O5/c1-23(2,21(29)25-24(11-12-24)13-20(27)28)26-22(30)31-14-19-17-9-5-3-7-15(17)16-8-4-6-10-18(16)19/h3-10,19H,11-14H2,1-2H3,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： XTTAWWZKKSXDBU-UHFFFAOYSA-N
• SMILES： OC(CC1(CC1)NC(C(C)(C)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12)=O)=O

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 8
• Complexity: 695
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.4
• Topological Polar Surface Area: 105Ų

Additional information on 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopropyl}acetic acid

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopropyl}acetic acid: A Comprehensive Guide to Its Properties and Applications

2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopropyl}acetic acid (CAS No. 2171995-00-7) is a specialized organic compound widely used in peptide synthesis and pharmaceutical research. This compound, often abbreviated as Fmoc-protected cyclopropyl glycine derivative, plays a crucial role in the development of novel therapeutic agents and bioactive molecules. Its unique structure, featuring a cyclopropyl ring and an Fmoc-protected amino group, makes it a valuable building block in medicinal chemistry.

The growing demand for peptide-based drugs and bioconjugation techniques has increased interest in compounds like 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopropyl}acetic acid. Researchers are particularly interested in its potential applications in drug discovery, protein engineering, and biomaterials science. The compound's rigid cyclopropyl structure can enhance the stability and bioavailability of peptide therapeutics, addressing one of the key challenges in this field.

From a chemical perspective, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopropyl}acetic acid demonstrates excellent compatibility with standard solid-phase peptide synthesis (SPPS) protocols. The Fmoc protecting group can be selectively removed under mild basic conditions, allowing for sequential peptide chain elongation. This characteristic makes it particularly valuable for creating constrained peptides and cyclic peptide analogs, which are gaining attention in targeting challenging protein-protein interactions.

Recent advancements in peptide drug development have highlighted the importance of structurally modified amino acids like this compound. The cyclopropyl moiety introduces conformational constraints that can improve receptor binding specificity and metabolic stability. Pharmaceutical companies are increasingly exploring such non-natural amino acid derivatives to overcome the limitations of traditional peptide therapeutics, particularly in areas like oncology and metabolic disorders.

The synthesis and application of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopropyl}acetic acid align with current trends in green chemistry and sustainable pharmaceutical manufacturing. Researchers are developing more efficient synthetic routes to this compound, focusing on atom economy and reduced waste generation. These efforts support the broader pharmaceutical industry's commitment to environmentally friendly production methods while maintaining high purity standards required for drug development.

Quality control of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopropyl}acetic acid is critical for its research applications. Analytical techniques such as HPLC, mass spectrometry, and NMR spectroscopy are routinely employed to verify its purity and structural integrity. The compound typically appears as a white to off-white powder with specific solubility characteristics in common organic solvents, which is important information for researchers planning experimental protocols.

Looking toward future applications, scientists are investigating the potential of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopropyl}acetic acid in emerging fields like peptide-based vaccines and targeted drug delivery systems. The compound's ability to introduce structural constraints makes it particularly valuable for designing peptides that can mimic natural protein interfaces or create stable secondary structures. These applications are especially relevant in the context of personalized medicine and next-generation biologics.

For researchers working with 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopropyl}acetic acid, proper storage conditions are essential to maintain its stability. The compound should be kept in a cool, dry environment, protected from light and moisture. These handling precautions ensure the material retains its chemical integrity for extended periods, which is particularly important for long-term research projects and scale-up studies.

The commercial availability of 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopropyl}acetic acid from specialized chemical suppliers has facilitated its adoption in academic and industrial laboratories worldwide. Current market trends show increasing demand for such high-purity peptide synthesis building blocks, driven by the expansion of peptide therapeutics in clinical development pipelines. Suppliers are responding by offering various packaging options and custom synthesis services to meet diverse research needs.

In conclusion, 2-{1-2-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-methylpropanamidocyclopropyl}acetic acid represents an important tool in modern peptide chemistry and drug discovery. Its unique structural features and versatile applications position it as a valuable compound for addressing current challenges in therapeutic development and biochemical research. As the field of peptide-based medicines continues to evolve, the significance of such specialized building blocks is expected to grow substantially.